Cas no 1581248-32-9 (5-Hydroxy-6,7,8-trimethoxy-2H-chromen-2-one)

• Product Name: 5-Hydroxy-6,7,8-trimethoxy-2H-chromen-2-one
• CAS No: 1581248-32-9
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 4670371
• PubChem ID: 131849086
• Update Time: 2024-11-04

5-Hydroxy-6,7,8-trimethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6,7,8-trimethoxycoumarin
• 5-Hydroxy-6,7,8-trimethoxychromen-2-one
• 5-Hydroxy-6,7,8-trimethoxy-2H-chromen-2-one
• 1581248-32-9
• AKOS040763004
• starbld0037322

• Inchi： 1S/C12H12O6/c1-15-10-8(14)6-4-5-7(13)18-9(6)11(16-2)12(10)17-3/h4-5,14H,1-3H3
• InChI Key： DJOTWQSMTJGHHT-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=C(C(=C(C1=2)OC)OC)OC)O)=O

Computed Properties

• Exact Mass: 252.06338810g/mol
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.8±45.0 °C at 760 mmHg
• Flash Point: 185.0±22.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Hydroxy-6,7,8-trimethoxy-2H-chromen-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins